Cas no 2172002-04-7 (4-(3-fluoropropyl)oxepane-4-carbaldehyde)

• Product Name: 4-(3-fluoropropyl)oxepane-4-carbaldehyde
• CAS No: 2172002-04-7
• MF: C₁₀H₁₇FO₂
• MW: 188.239187002182
• CID: 6056017
• PubChem ID: 165571626
• Update Time: 2025-07-20

4-(3-fluoropropyl)oxepane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoropropyl)oxepane-4-carbaldehyde
• EN300-1619046
• 2172002-04-7

• Inchi： 1S/C10H17FO2/c11-6-1-3-10(9-12)4-2-7-13-8-5-10/h9H,1-8H2
• InChI Key： ATWUYODQXIVVAQ-UHFFFAOYSA-N
• SMILES： FCCCC1(C=O)CCOCCC1

Computed Properties

• Exact Mass: 188.12125794g/mol
• Monoisotopic Mass: 188.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(3-fluoropropyl)oxepane-4-carbaldehyde

Research Brief on 4-(3-fluoropropyl)oxepane-4-carbaldehyde (CAS: 2172002-04-7) in Chemical Biology and Pharmaceutical Applications

The compound 4-(3-fluoropropyl)oxepane-4-carbaldehyde (CAS: 2172002-04-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-(3-fluoropropyl)oxepane-4-carbaldehyde as a versatile intermediate in the synthesis of fluorinated bioactive compounds. Fluorination is a critical strategy in medicinal chemistry, as it often enhances metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of the fluoropropyl group in this aldehyde derivative makes it particularly valuable for the development of novel CNS-targeting agents, given the ability of fluorine to modulate blood-brain barrier permeability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of 4-(3-fluoropropyl)oxepane-4-carbaldehyde into the synthesis of σ1 receptor ligands. The researchers reported that derivatives of this compound exhibited nanomolar affinity for σ1 receptors, which are implicated in neuroprotection and pain modulation. The study further emphasized the compound's potential in developing treatments for neurodegenerative diseases and chronic pain conditions.

In addition to its pharmacological applications, 4-(3-fluoropropyl)oxepane-4-carbaldehyde has shown promise in radiopharmaceutical development. A recent preclinical investigation utilized this compound as a precursor for fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The study, published in Nuclear Medicine and Biology, reported successful radiosynthesis and favorable in vivo pharmacokinetics, suggesting its utility in diagnostic applications for neurological disorders.

The synthetic accessibility of 4-(3-fluoropropyl)oxepane-4-carbaldehyde has been another focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. This advancement is particularly significant for potential industrial-scale production, addressing previous challenges in the compound's availability for extensive biological evaluation.

Despite these promising developments, challenges remain in fully characterizing the safety profile and metabolic fate of 4-(3-fluoropropyl)oxepane-4-carbaldehyde derivatives. Ongoing research is investigating structure-activity relationships to optimize therapeutic indices while minimizing potential off-target effects. The compound's unique oxepane scaffold presents opportunities for further structural modifications to enhance selectivity and efficacy.

In conclusion, 4-(3-fluoropropyl)oxepane-4-carbaldehyde represents a valuable chemical building block with diverse applications in medicinal chemistry and pharmaceutical development. Its recent emergence in multiple research contexts underscores its potential to contribute to novel therapeutic strategies, particularly in neuroscience and diagnostic imaging. Future research directions may explore its utility in additional target classes and disease areas, as well as further optimization of its physicochemical properties for enhanced drug-like characteristics.